Cas no 140244-42-4 (2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide)
2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide Chemical and Physical Properties
Names and Identifiers
-
- 2H-Isoindole-2-acetamide,1,3-dihydro-N-(4-methoxyphenyl)-a-methyl-1,3-dioxo-
- 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide
-
- Inchi: 1S/C18H16N2O4/c1-11(16(21)19-12-7-9-13(24-2)10-8-12)20-17(22)14-5-3-4-6-15(14)18(20)23/h3-11H,1-2H3,(H,19,21)
- InChI Key: RBAIAHWJSWIAES-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C=C1)(=O)C(N1C(=O)C2=C(C1=O)C=CC=C2)C
2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502766-1g |
2-(1,3-Dioxoisoindolin-2-yl)-N-(4-methoxyphenyl)propanamide |
140244-42-4 | 97% | 1g |
$637 | 2023-02-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD615459-1g |
2-(1,3-Dioxoisoindolin-2-yl)-N-(4-methoxyphenyl)propanamide |
140244-42-4 | 97% | 1g |
¥4459.0 | 2023-04-02 |
2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide
Introduction to 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide (CAS No. 140244-42-4) and Its Significance in Modern Chemical Biology
The compound 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide, identified by its CAS number 140244-42-4, represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both the 1,3-dioxo-1,3-dihydro-isoindol moiety and the 4-methoxy-phenyl group in its molecular framework suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.
In recent years, the study of isoindole derivatives has expanded dramatically, driven by their reported roles in various biological processes. The 1,3-dioxo-1,3-dihydro-isoindol core is particularly noteworthy for its ability to interact with biological targets in a manner that is distinct from more conventional heterocycles such as benzothiophenes or indoles. This unique structural motif has been explored in several high-profile studies aimed at identifying molecules with potential applications in drug discovery.
The 4-methoxy-phenyl substituent further enhances the compound's complexity and functionality. Methoxy-substituted aromatic rings are well-known for their ability to modulate electronic properties and bioavailability, making them a staple in medicinal chemistry. The combination of these two features in 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide suggests that it may exhibit a range of pharmacological effects that could be relevant to treating various diseases.
One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The flexibility provided by the isoindole ring allows for the facile introduction of additional functional groups, enabling medicinal chemists to fine-tune its properties for specific biological targets. For instance, studies have shown that isoindole derivatives can interact with enzymes and receptors in ways that may lead to novel mechanisms of action for therapeutic agents.
Recent advancements in computational chemistry have also shed new light on the pharmacological potential of compounds like 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide. Molecular docking simulations have identified several possible binding interactions with proteins involved in cancer pathways, inflammation, and neurodegeneration. These findings are particularly exciting because they provide a rational basis for designing molecules that could modulate these critical biological processes.
The synthesis of this compound represents another area of interest within the chemical biology community. The multi-step synthesis involves key transformations such as cyclization and condensation reactions that are characteristic of heterocyclic chemistry. Researchers have been exploring optimized synthetic routes to improve yield and purity, which are essential for both academic research and industrial applications.
In addition to its synthetic appeal, 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide has been studied for its potential role in developing new materials with applications beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. This dual functionality—pharmaceutical relevance and material science applications—underscores the versatility of this class of compounds.
The impact of this research extends beyond academic curiosity. Companies specializing in biochemicals are investing heavily in exploring derivatives of compounds like 140244-42-4 with the hope of discovering next-generation drugs or advanced materials. The growing interest in isoindole derivatives reflects a broader trend toward identifying molecules with multifunctional properties that can address complex challenges in medicine and technology.
Looking ahead, future studies on 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide are likely to focus on expanding its chemical space through structural modifications and exploring new synthetic methodologies. Advances in artificial intelligence-assisted drug discovery may also accelerate the identification of novel analogs with enhanced biological activity. As our understanding of molecular interactions continues to evolve, compounds like this one will remain at the forefront of innovation in chemical biology.
140244-42-4 (2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-methoxy-phenyl)-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)